Cas no 941954-00-3 (3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide)

• Product Name: 3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• CAS No: 941954-00-3
• MF: C₂₀H₂₁BrN₂O₂
• MW: 401.296944379807
• CID: 6136020
• PubChem ID: 16927128
• Update Time: 2025-05-19

3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide
• 3-bromo-N-[1-(2-methylpropyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzamide
• 941954-00-3
• F2384-0444
• 3-bromo-N-(1-isobutyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzamide
• AKOS024645131
• 3-bromo-N-[1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl]benzamide

• Inchi： 1S/C20H21BrN2O2/c1-13(2)12-23-18-8-7-17(11-14(18)6-9-19(23)24)22-20(25)15-4-3-5-16(21)10-15/h3-5,7-8,10-11,13H,6,9,12H2,1-2H3,(H,22,25)
• InChI Key： SSPQTWWSMRZLMR-UHFFFAOYSA-N
• SMILES： C(NC1C=CC2=C(C=1)CCC(=O)N2CC(C)C)(=O)C1=CC=CC(Br)=C1

Computed Properties

• Exact Mass: 400.07864g/mol
• Monoisotopic Mass: 400.07864g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 25
• Rotatable Bond Count: 4
• Complexity: 496
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 49.4Ų

Additional information on 3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

Professional Introduction to Compound with CAS No. 941954-00-3 and Product Name: 3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide

The compound with the CAS number 941954-00-3 and the product name 3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The structural motif of this compound incorporates several key functional groups that contribute to its unique chemical properties and biological activities.

At the core of this compound's structure lies a tetrahydroquinoline scaffold, which is a well-documented pharmacophore in medicinal chemistry. Tetrahydroquinoline derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of a bromo substituent at the 3-position of the benzamide moiety further enhances the compound's reactivity and potential for further derivatization. This substitution pattern is particularly interesting as it allows for selective interactions with biological targets, making it a valuable scaffold for drug development.

The N-1-(2-methylpropyl) group attached to the tetrahydroquinoline ring introduces steric bulk and may influence the compound's solubility and metabolic stability. This modification is often employed in drug design to optimize pharmacokinetic properties, ensuring better absorption, distribution, metabolism, excretion, and toxicity (ADMET) profiles. The 2-oxo group, also known as an ethoxymethylene group, is another critical feature that contributes to the compound's reactivity and potential biological activity. This group is commonly found in heterocyclic compounds and has been shown to enhance binding affinity to various biological targets.

Recent research in the field of medicinal chemistry has highlighted the importance of benzamide derivatives in developing novel therapeutic agents. Benzamides are known for their ability to modulate enzyme activity and have been successfully used in the treatment of various diseases, including cancer and inflammation. The incorporation of a benzamide moiety into the tetrahydroquinoline scaffold of this compound suggests potential applications in these therapeutic areas. Studies have shown that benzamide derivatives can interact with specific enzymes and receptors, leading to therapeutic effects.

One of the most compelling aspects of this compound is its potential as a lead molecule for drug development. The combination of a brominated tetrahydroquinoline scaffold with a benzamide group creates a versatile platform for further chemical modification. Researchers can explore various strategies to optimize the compound's biological activity by altering substituents or introducing new functional groups. This flexibility makes it an attractive candidate for high-throughput screening (HTS) and structure-based drug design (SBDD) approaches.

In addition to its structural complexity, this compound exhibits promising pharmacological properties. Preliminary studies have indicated that it may possess inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, tetrahydroquinoline derivatives have been reported to inhibit kinases and other enzymes implicated in cancer progression. The bromine atom on the benzamide moiety may also enhance binding interactions with target proteins, further improving efficacy.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of the tetrahydroquinoline scaffold, introduction of the N-(2-methylpropyl) group, and coupling with the benzamide moiety. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions may be employed to achieve regioselective modifications. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy ensures thorough characterization of the final product.

From a computational chemistry perspective, molecular modeling studies can provide valuable insights into the compound's binding mode and interactions with biological targets. Techniques such as molecular dynamics (MD) simulations and docking studies help predict how the molecule will interact with proteins or nucleic acids. These computational approaches are essential for rationalizing experimental results and guiding further optimization efforts.

The potential applications of this compound extend beyond traditional pharmaceuticals. Researchers are exploring its use in agrochemicals and specialty chemicals where similar structural motifs have shown promise. The versatility of tetrahydroquinoline derivatives makes them suitable for various industrial applications, including crop protection agents and fine chemicals.

As interest in natural product-inspired drug discovery continues to grow, compounds like this one offer a rich source of inspiration for novel therapeutics. The natural world provides numerous examples of complex molecules with unique biological activities that can be mimicked or modified through synthetic chemistry. By leveraging these natural templates, scientists can develop innovative strategies for treating human diseases.

In conclusion,3-bromo-N-1-(2-methylpropyl)-2-oxo-1,2,3,4-tetrahydroquinolin-6-ylbenzamide represents a significant advancement in pharmaceutical chemistry with broad applications in drug discovery and development. Its complex structural framework incorporates several key functional groups that contribute to its unique chemical properties and biological activities. Further research is warranted to fully explore its potential as a lead molecule for novel therapeutic agents.